6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate
6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
19788-77-3
VCID:
VC0010817
InChI:
InChI=1S/C24H29FO5/c1-13-9-18-16-11-20(25)19-10-15(27)5-7-22(19,3)17(16)6-8-23(18,4)24(13,29)21(28)12-30-14(2)26/h5-7,10,13,16,18,20,29H,8-9,11-12H2,1-4H3/t13-,16-,18+,20+,22-,23+,24+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)COC(=O)C)O)C)C)F
Molecular Formula:
C24H29FO5
Molecular Weight:
416.5 g/mol
6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate
CAS No.: 19788-77-3
Main Products
VCID: VC0010817
Molecular Formula: C24H29FO5
Molecular Weight: 416.5 g/mol
| CAS No. | 19788-77-3 |
|---|---|
| Product Name | 6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione 21-acetate |
| Molecular Formula | C24H29FO5 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [2-[(6S,8S,10R,13S,14S,16R,17R)-6-fluoro-17-hydroxy-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H29FO5/c1-13-9-18-16-11-20(25)19-10-15(27)5-7-22(19,3)17(16)6-8-23(18,4)24(13,29)21(28)12-30-14(2)26/h5-7,10,13,16,18,20,29H,8-9,11-12H2,1-4H3/t13-,16-,18+,20+,22-,23+,24+/m1/s1 |
| Standard InChIKey | OTBHQPRZABRZMT-MQANLOPGSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)COC(=O)C)O)C)C)F |
| SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)COC(=O)C)O)C)C)F |
| Canonical SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)COC(=O)C)O)C)C)F |
| PubChem Compound | 12150120 |
| Last Modified | Nov 11 2021 |
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